Cas no 16053-90-0 (Benzeneacetic acid,4-bromo-a-methoxy-)

Benzeneacetic acid, 4-bromo-α-methoxy-, is a brominated and methoxylated derivative of phenylacetic acid, characterized by its distinct molecular structure featuring a bromine substituent at the para position and a methoxy group adjacent to the carboxylic acid functionality. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its reactive sites enable selective modifications for constructing complex molecules. The presence of both electron-withdrawing (bromine) and electron-donating (methoxy) groups enhances its versatility in reactions such as nucleophilic substitutions or coupling processes. Its stability under standard conditions and well-defined reactivity profile make it a valuable intermediate for fine chemical applications.
Benzeneacetic acid,4-bromo-a-methoxy- structure
16053-90-0 structure
Product Name:Benzeneacetic acid,4-bromo-a-methoxy-
CAS No:16053-90-0
MF:C9H9BrO3
MW:245.069962263107
CID:216633
PubChem ID:277671
Update Time:2025-10-28

Benzeneacetic acid,4-bromo-a-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-bromo-a-methoxy-
    • 2-(4-bromophenyl)-2-methoxyacetic acid
    • AC1LAJZX
    • ACMC-20mg9t
    • CHEBI:394096
    • CHEMBL175561
    • CTK0G1509
    • Propanoic acid, 2-([1,1'-biphenyl]-4-ylsulfonyl)-
    • DTXSID50936446
    • Benzeneacetic acid, 4-bromo-alpha-methoxy-
    • (4-bromophenyl)(methoxy)acetic acid
    • AKOS021545773
    • SCHEMBL1760268
    • EN300-5589791
    • NSC-126607
    • NSC126607
    • 16053-90-0
    • Inchi: 1S/C9H9BrO3/c1-13-8(9(11)12)6-2-4-7(10)5-3-6/h2-5,8H,1H3,(H,11,12)
    • InChI Key: IIKGWGCSARLGNN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C(=O)O)OC

Computed Properties

  • Exact Mass: 243.97347
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 2.22120

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Additional information on Benzeneacetic acid,4-bromo-a-methoxy-

Benzeneacetic Acid, 4-Bromo-α-Methoxy (CAS No. 16053-90-0): A Comprehensive Overview

Benzeneacetic acid, 4-bromo-α-methoxy (CAS No. 16053-90-0) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a benzene ring, a bromine atom, and a methoxy group. These features contribute to its diverse chemical properties and potential uses in various scientific and industrial processes.

The molecular formula of 4-bromo-α-methoxybenzeneacetic acid is C9H9BrO2, and its molecular weight is approximately 217.07 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point ranges from 118 to 120°C, making it suitable for various synthetic reactions and analytical techniques.

In the realm of organic synthesis, Benzeneacetic acid, 4-bromo-α-methoxy serves as an important building block for the preparation of more complex molecules. Its bromine substituent can be readily functionalized through various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. These reactions enable the synthesis of a wide array of derivatives with diverse functionalities, which can be used in the development of new materials, pharmaceuticals, and agrochemicals.

Recent research has highlighted the potential of 4-bromo-α-methoxybenzeneacetic acid in the field of medicinal chemistry. Studies have shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from Benzeneacetic acid, 4-bromo-α-methoxy demonstrated significant inhibitory effects on cancer cell proliferation. These findings underscore the importance of this compound as a lead structure for drug discovery and development.

In addition to its applications in medicinal chemistry, Benzeneacetic acid, 4-bromo-α-methoxy has also been explored for its potential in materials science. Researchers have utilized this compound to synthesize novel polymers and copolymers with unique physical and chemical properties. These materials have shown promise in areas such as drug delivery systems, electronic devices, and coatings. The ability to fine-tune the properties of these materials through controlled polymerization techniques makes Benzeneacetic acid, 4-bromo-α-methoxy an attractive starting material for advanced materials research.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and behavior of Benzeneacetic acid, 4-bromo-α-methoxy have shown that it is relatively stable under normal environmental conditions but can be biodegraded by certain microorganisms. This biodegradability reduces the risk of long-term environmental accumulation and contamination. However, it is essential to handle this compound with care to prevent any unintended release into the environment.

In conclusion, Benzeneacetic acid, 4-bromo-α-methoxy (CAS No. 16053-90-0) is a valuable compound with a broad range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and versatile reactivity make it an essential building block for the development of new molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.

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